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Compound of Interest

Compound Name: Axisothiocyanate 3

CAS No.: 59633-81-7

Cat. No.: B1260044

Get Quote

Executive Summary
Axisothiocyanate-3 (often denoted as Sp3 in literature) is a rare sesquiterpene isothiocyanate

characterized by a unique spiro[4.5]decane (spiroaxane) carbon skeleton. Unlike terrestrial

isothiocyanates derived from glucosinolates, Axisothiocyanate-3 is a marine secondary

metabolite produced primarily by sponges of the genera Axinella and Acanthella.

This compound is of significant pharmaceutical interest due to its potent antiplasmodial activity

(against Plasmodium falciparum) and antifouling properties. It typically co-occurs with its

isonitrile congener, Axisonitrile-3, exhibiting a complex biosynthetic relationship involving

inorganic cyanide and thiocyanate metabolism.[1]

Natural Sources and Chemical Ecology
Primary Marine Sources
The production of Axisothiocyanate-3 is restricted to specific marine poriferans (sponges) found

in the Indo-Pacific and Mediterranean regions.
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Genus Species
Geographic
Location

Co-occurring
Metabolites

Axinella Axinella cannabina Mediterranean
Axisonitrile-3,

Axamide-3

Acanthella Acanthella cavernosa
Indo-Pacific

(Australia)

Axisocyanate-3,

Axisonitrile-3

Acanthella Acanthella klethra Great Barrier Reef
Eudesmane

sesquiterpenes

Dietary Sequestration in Nudibranchs
Axisothiocyanate-3 acts as a chemical defense marker in the food web. Nudibranchs (sea

slugs) such as Phyllidiella pustulosa prey upon Acanthella sponges and sequester

Axisothiocyanate-3 in their dorsal mantle tissues to deter predators. This dietary transfer

confirms the compound's stability and bioavailability in marine systems.

Biosynthetic Context
Research indicates a dynamic enzymatic interconversion between isonitriles and

isothiocyanates in these sponges.[2]

Precursors: Radiolabeling studies using [

C]-cyanide and [

C]-thiocyanate demonstrate that sponges can biosynthesize the spiroaxane skeleton and
functionalize it via an inorganic carbon/nitrogen pool.

Mechanism: The coexistence of Axisonitrile-3 and Axisothiocyanate-3 suggests a specific

sulfur-transfer enzyme (rhodanese-like activity) capable of converting the isonitrile group (-

NC) to the isothiocyanate group (-NCS) or vice versa.

Isolation and Purification Protocol
The isolation of Axisothiocyanate-3 requires a non-destructive workflow to prevent the

hydrolysis of the isothiocyanate moiety. The following protocol is synthesized from established
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marine natural product methodologies.

Experimental Workflow Diagram
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Figure 1: Step-by-step isolation workflow for lipophilic marine sesquiterpenes.

Detailed Methodology
Step 1: Tissue Preparation and Extraction

Lyophilization: Freeze-dry the wet sponge tissue immediately after collection to prevent

enzymatic degradation.

Solvent Extraction: Macerate the dried tissue in a 1:1 mixture of Dichloromethane (DCM) and

Methanol (MeOH).

Rationale: MeOH penetrates the cell membranes, while DCM solubilizes the lipophilic

sesquiterpenes.

Filtration: Pass the crude extract through a Celite bed to remove sponge spicules and

cellular debris.

Step 2: Partitioning (Desalting)
Evaporate the organic solvent under reduced pressure (Rotavap) at <40°C.

Resuspend the residue in water and partition against Ethyl Acetate (EtOAc) (3x).

Collect the EtOAc layer (lipophilic fraction), dry over anhydrous Na₂SO₄, and concentrate.

Step 3: Chromatographic Separation
Axisothiocyanate-3 is non-polar.[3] Separation from the more polar cellular components is

achieved via:

Flash Column Chromatography (Silica Gel):

Mobile Phase: Gradient of Hexane (100%)

Hexane:EtOAc (9:1).
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Observation: Axisothiocyanate-3 typically elutes in non-polar fractions (early elution)

compared to nitrogen-rich alkaloids.

High-Performance Liquid Chromatography (HPLC):

Column: Reverse-phase C18 (e.g., Phenomenex Luna 5µm).

Solvent System: Isocratic elution with MeOH:H₂O (85:15) or MeCN:H₂O.

Detection: UV absorption at 210-250 nm.

Structural Identification & Characterization
Validation of Axisothiocyanate-3 requires distinguishing it from its isomer, Axisonitrile-3.[1]

Spectroscopic Signatures
Method Diagnostic Feature Interpretation

IR Spectroscopy
2100–2150 cm⁻¹

(Broad/Strong)

Characteristic stretching

vibration of the isothiocyanate

group (-N=C=S). Distinguishes

from isonitrile (-N≡C) which

appears sharper at ~2130

cm⁻¹.

¹³C NMR ~130 ppm (Quaternary)

The central carbon of the

isothiocyanate group (-

N=C=S).

¹H NMR Spiro-center shifts

High-field signals characteristic

of the spiro[4.5]decane ring

junction.

Mass Spectrometry Molecular Ion (M+)

Confirms formula (e.g.,

C₁₆H₂₅NS for sesquiterpene

derivatives).

Chemical Validation (The "Urea" Test)
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To confirm the presence of the -NCS group chemically:

React a small aliquot of the purified compound with an amine (e.g., diethylamine).

Result: Formation of a thiourea derivative.

Note: Isonitriles will not react under these mild conditions to form thioureas, providing a

definitive chemical assay.

Biological Activity Profile
Axisothiocyanate-3 is not merely a metabolic byproduct; it is a potent bioactive agent.

Antiplasmodial Activity:

Demonstrates activity against Plasmodium falciparum strains (D6 and W2).[3][4]

IC₅₀: Ranges from 10–50 µM depending on the strain and purity.

Mechanism: Likely interferes with parasitic redox homeostasis similar to other terpene

isothiocyanates.

Antifouling:

Inhibits the settlement of barnacle larvae (Balanus amphitrite).[4]

Ecological role: Maintains the sponge surface free of epibionts.

Biosynthetic Pathway Visualization
The following diagram illustrates the proposed biosynthetic relationship between the inorganic

precursors and the spiroaxane metabolites.
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Figure 2: Proposed biosynthetic pathway of spiroaxane nitrogenous terpenes in

Axinella/Acanthella sponges.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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